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Compound of Interest

Compound Name: Erbium sulfate

Cat. No.: B085261

This guide provides comprehensive technical information on Erbium (Ill) Sulfate, tailored for
researchers, scientists, and professionals in drug development. It covers its chemical and
physical properties, detailed safety protocols, and handling procedures.

Chemical Identification and Properties

Erbium (1) sulfate is an inorganic compound with the chemical formula Er2(SOa4)s. It is most
commonly available as an octahydrate (Erz(SOa4)s - 8H20), a pink crystalline solid.[1] The
anhydrous form is also known.[1]

CAS Numbers:
e Anhydrous: 13478-49-4[1]
e Octahydrate: 10031-52-4[1][2][3][4][5]

Physical and Chemical Properties
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Property

Anhydrous Erbium Sulfate

Erbium Sulfate
Octahydrate

Molecular Formula

Erz(SOa)s

Erz2(SOa4)s - 8H20

Molar Mass 622.69 g/mol [1] 766.83 g/mol [2][4]
Appearance Pink crystalline solid[1] Pink monoclinic crystals[4]
) 3.217 g/cm? (approx. 3.205
Density 3.678 g/cm3[1]
g/lcm3)[1]
Melting Point Decomposes on heating 400 °C (decomposes)[1]

Solubility in Water

Dissolves with heat evolution

160 g/L at 20 °C; 65.3 g/L at 40
°C[1]

Safety and Hazard Information

Erbium sulfate is classified as a hazardous substance that requires careful handling to

prevent exposure.[6]

GHS Hazard Classification

Hazard Class Category Hazard Statement
) ) o H315: Causes skin irritation[5]
Skin Corrosion/Irritation Category 2
[61[7]
) o H319: Causes serious eye
Serious Eye Damage/Irritation Category 2A o
irritation[5][6][7]
Specific Target Organ Toxicity H335: May cause respiratory
Category 3

(Single Exposure)

irritation[5][6]

Safety and Precautionary Statements
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Type Statement Code Statement Text
Signal Word - Warning[1][5][6]
_ Avoid breathing dust/fume.[5]
Prevention P261
[8]
Wash skin thoroughly after
P264 _
handling.[5][7][8]
Use only outdoors or in a well-
P271 _
ventilated area.[5][8]
Wear protective gloves/eye
P280 protection/face protection.[5][7]
[8]
IF ON SKIN: Wash with plenty
Response P302+P352
of soap and water.[5][7][8]
IF INHALED: Remove person
P304+P340 to fresh air and keep
comfortable for breathing.[5][8]
IF IN EYES: Rinse cautiously
with water for several minutes.
P305+P351+P338 Remove contact lenses, if
present and easy to do.
Continue rinsing.[5][7][8]
Call a POISON CENTER or
pP312 doctor/physician if you feel
unwell.[5][7]
Store in a well-ventilated
Storage P403+P233 place. Keep container tightly
closed.[5][8]
P405 Store locked up.[5][8]
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Dispose of contents/container
Disposal P501 in accordance with local, state,

or federal regulations.[5][8]

Experimental Protocols: Safe Handling and
Procedures

Proper handling and storage are critical to ensure personnel safety and maintain the integrity of
the compound.

Protocol 1: Personal Protective Equipment (PPE) and Engineering Controls

e Engineering Controls: Handle Erbium Sulfate in a well-ventilated area.[5] Use of a fume
hood or an enclosed, controlled process is recommended to minimize dust creation and
inhalation.[5]

o Eye and Face Protection: Wear chemical safety goggles or a face shield that complies with
OSHA's eye and face protection regulations in 29 CFR 1910.133 or European Standard
EN166.[6][9]

o Skin Protection: Wear impermeable gloves (e.qg., nitrile rubber) and protective clothing, such
as a lab coat, to prevent skin contact.[6][8][9]

» Respiratory Protection: If dust or fumes are generated, use a NIOSH/MSHA-approved
respirator.[6]

e Hygiene: Wash hands thoroughly with soap and water after handling and before eating,
drinking, or smoking.[5][6] Contaminated clothing should be removed and washed before
reuse.[5][6]

Protocol 2: Storage and Incompatibility
o Storage Conditions: Store in a cool, dry, well-ventilated area.[5][6]

o Container Integrity: Keep containers tightly sealed and properly labeled.[5][6]
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» Hygroscopic Nature: Protect the compound from moisture, as it is hygroscopic.[6]

e Incompatible Materials: Store away from incompatible materials such as strong acids,
halogens, and oxidizing agents.[6][9]

Protocol 3: Spill and Exposure Response
o Spill Cleanup:
o Isolate the spill area and ensure adequate ventilation.[5]
o Wear the appropriate PPE as specified in Protocol 1.[5]
o Avoid raising dust.[5]
o Carefully scoop or vacuum the spilled material using a HEPA-filtered vacuum system.[5]

o Place the collected material into a suitable, properly labeled, and closed container for
disposal.[5]

o Do not allow the substance to enter drains or waterways.[5]
» First Aid Measures:

o Eye Contact: Immediately rinse eyes cautiously with plenty of water for at least 15
minutes, holding the eyelids open.[7] Remove contact lenses if present and easy to do.[7]
Seek medical attention if irritation persists.[5][7]

o Skin Contact: Remove contaminated clothing and wash the affected skin area thoroughly
with soap and water.[7] If skin irritation occurs, seek medical advice.[5][7]

o Inhalation: Move the person to fresh air. If they feel unwell, call a poison center or doctor.

[5]

o Ingestion: If the person is conscious, wash out their mouth with water. Seek medical
advice.[7]

Protocol 4: Disposal
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e Waste Disposal: Dispose of Erbium Sulfate and its container at an approved waste disposal
facility.[8]

» Regulatory Compliance: All disposal methods must be in accordance with applicable local,
state, and federal regulations.[5] Do not dispose of the material into the environment.[5]

Workflow and Pathway Diagrams

The following diagram illustrates the logical workflow for the safe handling of Erbium (lII)
Sulfate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

. Erbium(lll) sulfate - Wikipedia [en.wikipedia.org]

. ERBIUM SULFATE | lookchem [lookchem.com]

. Erbium Sulfate Solution,CAS : 10031-52-4 [eforu-chemical.com]
. ERBIUM SULFATE | 10031-52-4 [chemicalbook.com]

. Erbium Sulfate - ESPI Metals [espimetals.com]

. benchchem.com [benchchem.com]

. asisscientific.com.au [asisscientific.com.au]

. chemicalbook.com [chemicalbook.com]

°
(o] (0] ~ (o)) ()] EEN w N =

. fishersci.com [fishersci.com]

¢ To cite this document: BenchChem. [An In-Depth Technical Guide to Erbium (ll) Sulfate].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b085261#erbium-sulfate-cas-number-and-safety-data-
sheet]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
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